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For Researchers, Scientists, and Drug Development Professionals

Introduction

Valeriotetrate C is a naturally occurring iridoid compound that has garnered scientific interest
for its potential therapeutic applications. This technical guide provides a comprehensive
overview of its chemical identity, biological activities, and the experimental methodologies used
to characterize it.

Chemical Identity

Valeriotetrate C is identified by the following chemical descriptors:

Property Value

CAS Number 904891-20-9[1]
Molecular Formula C37H58015[1]
Molecular Weight 742.87 g/mol

Biological Activities

Valeriotetrate C has demonstrated a range of biological activities, positioning it as a molecule
of interest for further investigation in drug discovery and development.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1162202?utm_src=pdf-interest
https://www.benchchem.com/product/b1162202?utm_src=pdf-body
https://www.benchchem.com/product/b1162202?utm_src=pdf-body
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2018.00885/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2018.00885/full
https://www.benchchem.com/product/b1162202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Antibiotic Activity

Valeriotetrate C is recognized as a potent antibiotic compound.[1] It functions as a secondary
metabolite and is known to inhibit the synthesis of the bacterial cell wall.[1]

Neuroprotective and Cytotoxic Effects

Valeriotetrate C has been isolated from Valeriana jatamansi and is considered a
neuroprotective agent. Furthermore, it has exhibited cytotoxic effects against various human
cancer cell lines. The half-maximal inhibitory concentration (IC50) values for its cytotoxic
activity are presented below:

Cell Line IC50 (pM)
Lung adenocarcinoma (A549) 8.5
Metastatic prostate cancer (PC-3M) 2.0
Colon cancer (HCT-8) 3.2
Hepatoma (Bel7402) 6.1

Calcium Channel Antagonism

Valeriotetrate C functions as a novel N-type calcium channel antagonist. It has been shown to
inhibit Cav2.2 currents in both Xenopus oocytes and HEK 293T cells. The half-maximal
effective concentration (EC50) for this inhibitory activity is detailed in the following table:

Target EC50 (pM)

Cav2.? 3.3

Experimental Protocols
Isolation of Valeriotetrate C from Valeriana jatamansi

The following protocol outlines the bioassay-guided isolation and purification of Valeriotetrate
C from the roots of Valeriana jatamansi.
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Workflow for the Isolation of Valeriotetrate C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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